2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-methyl-2-[(4-methylphenyl)methylamino]propane-1,3-diol
• InChI: InChI=1S/C12H19NO2/c1-10-3-5-11(6-4-10)7-13-12(2,8-14)9-15/h3-6,13-15H,7-9H2,1-2H3
• InChI Key: UYVAGXNULSKTDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(C)(CO)CO

Description

2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol is a branched diol derivative featuring a central propane-1,3-diol backbone substituted at the 2-position with a methyl group and a [(4-methylphenyl)methyl]amino group. Its molecular formula is C₁₂H₁₈NO₂ (calculated based on substituents), with a molecular weight of approximately 226.27 g/mol (similar to structurally related compounds in ). Key properties include a moderate logP value (~0.3), three hydrogen bond donors, and four hydrogen bond acceptors, suggesting balanced solubility in polar and nonpolar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol typically involves the reaction of 4-methylbenzylamine with 2-methyl-1,3-propanediol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like nitric acid for nitration or bromine for halogenation are employed.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential effects on biological systems and its role in biochemical pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol becomes evident when compared to related propane-1,3-diol derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Functional Groups	Physical/Chemical Properties	Applications	References
2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol	C₁₂H₁₈NO₂	Amino, hydroxyl, 4-methylbenzyl	MW: ~226.27 g/mol; XLogP3: 0.3; H-bond donors: 3	Potential pharmaceuticals, surfactants
2-Amino-2-(hydroxymethyl)propane-1,3-diol (Tris)	C₄H₁₁NO₃	Amino, hydroxyl	MW: 121.14 g/mol; Highly hydrophilic	Biochemical buffer
2-Amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol (Fingolimod)	C₁₉H₃₃NO₂	Amino, hydroxyl, 4-octylphenylethyl	MW: 307.47 g/mol; Lipophilic	Immunomodulatory drug
2-(4-Hydroxyphenyl)propane-1,3-diol	C₉H₁₂O₃	Hydroxyl, 4-hydroxyphenyl	MW: 168.19 g/mol; Phenolic acidity	Natural product isolation
2,2-Bis(bromomethyl)propane-1,3-diol (BMP)	C₅H₈Br₂O₂	Brominated methyl, hydroxyl	MW: 275.93 g/mol; Carcinogenic	Flame retardant (restricted)
(E)-2-Methyl-2-(polyethoxydiazenylphenyl)propane-1,3-diol	C₂₈H₃₈N₂O₈	Diazenyl, ethoxy, hydroxyl	Liquid-crystalline phases (Tm: ~120–150°C)	Liquid-crystalline materials

Key Differences and Research Findings

Functional Group Impact on Solubility: The 4-methylbenzylamino group in the target compound enhances lipophilicity compared to Tris (hydrophilic) but reduces it relative to Fingolimod (long alkyl chain) . BMP’s brominated groups increase reactivity and toxicity, limiting its use to industrial applications .

Biological Activity :

• Fingolimod’s 4-octylphenylethyl group enables membrane penetration, critical for its role as a sphingosine-1-phosphate receptor modulator . The target compound’s smaller aromatic substituent may favor different pharmacological targets.

Thermotropic Behavior: Liquid-crystalline derivatives (e.g., ) exhibit mesophases due to rigid diazenyl and flexible ethoxy groups.

Synthetic Complexity :

• Brominated derivatives (BMP) require hazardous halogenation steps (), whereas the target compound’s synthesis likely involves reductive amination or nucleophilic substitution .

Biological Activity

2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol, also known by its CAS number 1490646-24-6, is a compound that has garnered interest due to its potential biological activity. The compound's structure includes a methyl group, an amino group, and a diol functional group, which may contribute to its pharmacological properties.

• Molecular Formula : C₁₁H₁₇NO₂
• Molecular Weight : 195.26 g/mol
• Density : Not specified
• Boiling Point : Not specified

Biological Activity

The biological activity of 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol has been explored in various studies, focusing on its antibacterial and antifungal properties.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antibacterial and antifungal activities. For instance, monomeric alkaloids tested against various bacterial strains showed promising results with minimum inhibitory concentration (MIC) values indicating effective antimicrobial properties. Although specific data for 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol is limited, it is reasonable to hypothesize that it may share similar activities due to structural similarities with other active compounds.

Compound	Activity Type	MIC (mg/mL)	Target Organisms
Compound A	Antibacterial	0.0039 - 0.025	S. aureus, E. coli
Compound B	Antifungal	16.69 - 78.23	C. albicans

Case Studies

• Antibacterial Properties : A study examined the antibacterial effects of structurally related compounds and found that modifications in the phenyl ring significantly influenced activity against Gram-positive and Gram-negative bacteria. The presence of electron-donating or electron-withdrawing groups enhanced activity against strains such as Staphylococcus aureus and Escherichia coli .
• Antifungal Effects : Similar compounds have demonstrated antifungal activity against common pathogens like Candida albicans. The structure-activity relationship (SAR) studies suggest that the presence of hydroxyl or amino groups can enhance antifungal efficacy .

While specific mechanisms for 2-Methyl-2-{[(4-methylphenyl)methyl]amino}propane-1,3-diol are not well documented, compounds with similar functional groups often act by disrupting cell wall synthesis in bacteria or inhibiting ergosterol synthesis in fungi.